Cas no 1706-70-3 (1,4-Benzenediol,2-octadecyl-)

1,4-Benzenediol,2-octadecyl- structure
Product name:1,4-Benzenediol,2-octadecyl-
1,4-Benzenediol,2-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol,2-octadecyl-
- 2-octadecylbenzene-1,4-diol
- 2-octadecylhydroquinone
- 2-Octadecyl-1,4-benzenediol
- Hydroquinone, octadecyl-
- 1706-70-3
- NS00025596
- Octadecylhydroquinone
- 1,4-Benzenediol, 2-octadecyl-
- DTXSID3061893
- GDOYYIKTCYJSRI-UHFFFAOYSA-N
- SCHEMBL2695897
- EH528YLM6L
- EINECS 216-946-4
-
- Inchi: InChI=1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-21-23(25)19-20-24(22)26/h19-21,25-26H,2-18H2,1H3
- InChI Key: GDOYYIKTCYJSRI-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCC1C=C(O)C=CC=1O
Computed Properties
- Exact Mass: 362.31866
- Monoisotopic Mass: 362.318
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 10.7
Experimental Properties
- Density: 0.946
- Boiling Point: 498.6°Cat760mmHg
- Flash Point: 210.2°C
- Refractive Index: 1.505
- PSA: 40.46
1,4-Benzenediol,2-octadecyl- Related Literature
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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